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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 4-Butoxy-3-methoxybenzaldehyde (CAS No. 51301-87-2). Due to the limited
availability of a detailed Safety Data Sheet (SDS) for this specific compound, this guide
synthesizes information from publicly available databases and extrapolates from data on
structurally analogous compounds. All information presented herein should be utilized as a
foundational guideline, supplemented by professional judgment and, where possible, in-house
safety assessments.

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
4-Butoxy-3-methoxybenzaldehyde is classified as follows:

o Skin Sensitization, Category 1: May cause an allergic skin reaction.
e Serious Eye Irritation, Category 2: Causes serious eye irritation.

General assessments of similar aromatic aldehydes suggest potential for respiratory tract
irritation.

Physicochemical and Toxicological Data
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The following tables summarize the available quantitative data for 4-Butoxy-3-
methoxybenzaldehyde and a structurally related compound, 4-Butoxybenzaldehyde. The lack
of specific toxicological data for the target compound necessitates a cautious approach,
treating it with the same or greater care as its analogues.

Table 1: Physicochemical Properties of 4-Butoxy-3-methoxybenzaldehyde

Property Value Source
Molecular Formula C12H1603 PubChem
Molecular Weight 208.25 g/mol PubChem
Appearance Not Available -

Boiling Point Not Available -

Flash Point Not Available -
Solubility Not Available -

Table 2: Toxicological Data Comparison

4-Butoxy-3- 4-
Parameter methoxybenzaldeh  Butoxybenzaldehy Source
yde de (Analogue)
Acute Oral Toxicity ) )
Not Available Not Available -
(LD50)
Acute Dermal Toxicity ) )
Not Available Not Available -
(LD50)
Acute Inhalation ) ]
o Not Available Not Available -
Toxicity (LC50)
No data available to N )
) o o Not classified as a General Chemical
Carcinogenicity indicate _
carcinogen. Databases

carcinogenicity.
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Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-Butoxy-3-
methoxybenzaldehyde are not publicly available. The GHS classifications provided by
PubChem are based on notifications to the ECHA C&L Inventory. The methodologies for skin
sensitization and eye irritation studies would typically follow OECD (Organisation for Economic
Co-operation and Development) guidelines, such as:

o OECD Guideline 429: Skin Sensitisation: Local Lymph Node Assay (LLNA)
o OECD Guideline 405: Acute Eye Irritation/Corrosion

Professionals intending to conduct further toxicological studies should refer to these
standardized protocols.

Safe Handling and Storage

Adherence to proper laboratory procedures is paramount when handling 4-Butoxy-3-
methoxybenzaldehyde.

4.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Ensure full
skin coverage.

Respiratory Protection: In case of insufficient ventilation or potential for aerosolization, use a
NIOSH-approved respirator with an organic vapor cartridge.

4.2. Engineering Controls

o Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood.

o Eyewash stations and safety showers must be readily accessible.
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4.3. Storage
« Store in a tightly sealed container in a cool, dry, and well-ventilated area.

* Keep away from strong oxidizing agents and sources of ignition.

Emergency Procedures

5.1. First Aid Measures

A logical workflow for first aid is presented below.

Exposure Occurs

v Routes of Exposyre

Skin Contact

I Eye Contact |

Immediate Actions
\

Rashliierbiotscaniadiaies Move person to fresh air and keep comfortable for breathing. R|n_se il o
Do NOT induce vomiting.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.
Continue rinsing.

Remove contaminated clothing.

if skin irfitation or rash occurs if feeling unwell

> Seek Medical Attention <

Click to download full resolution via product page

First Aid Procedures for Exposure

5.2. Spill Response

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1271677?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

A systematic approach to managing a spill is crucial to prevent exposure and environmental
contamination.

Spill Detected

Evacuate immediate area and ensure proper ventilation.

'

Don appropriate Personal Protective Equipment (PPE).

Contain the spill using inert absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material into a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Workflow for Handling a Spill

Disposal Considerations

Dispose of 4-Butoxy-3-methoxybenzaldehyde and any contaminated materials in accordance
with all applicable local, state, and federal regulations. Do not allow the chemical to enter
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drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is based on the best
currently available data. It is not a substitute for a formal Safety Data Sheet. All personnel
handling this chemical should be adequately trained in laboratory safety and chemical handling
procedures. The user assumes all responsibility for the safe handling and use of this product.

 To cite this document: BenchChem. [Navigating the Safety Landscape of 4-Butoxy-3-
methoxybenzaldehyde: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271677#4-butoxy-3-methoxybenzaldehyde-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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